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  4. Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 309731-51-9
VCID: VC0395881
InChI: InChI=1S/C18H22F6N2O3S/c1-3-4-9-12(27)25-16(17(19,20)21,18(22,23)24)26-14-13(15(28)29-2)10-7-5-6-8-11(10)30-14/h26H,3-9H2,1-2H3,(H,25,27)
SMILES: CCCCC(=O)NC(C(F)(F)F)(C(F)(F)F)NC1=C(C2=C(S1)CCCC2)C(=O)OC
Molecular Formula: C18H22F6N2O3S
Molecular Weight: 460.4g/mol

Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 309731-51-9

Main Products

VCID: VC0395881

Molecular Formula: C18H22F6N2O3S

Molecular Weight: 460.4g/mol

Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 309731-51-9

CAS No. 309731-51-9
Product Name Methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C18H22F6N2O3S
Molecular Weight 460.4g/mol
IUPAC Name methyl 2-[[1,1,1,3,3,3-hexafluoro-2-(pentanoylamino)propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C18H22F6N2O3S/c1-3-4-9-12(27)25-16(17(19,20)21,18(22,23)24)26-14-13(15(28)29-2)10-7-5-6-8-11(10)30-14/h26H,3-9H2,1-2H3,(H,25,27)
Standard InChIKey HKZNQXQSZHOPIJ-UHFFFAOYSA-N
SMILES CCCCC(=O)NC(C(F)(F)F)(C(F)(F)F)NC1=C(C2=C(S1)CCCC2)C(=O)OC
Canonical SMILES CCCCC(=O)NC(C(F)(F)F)(C(F)(F)F)NC1=C(C2=C(S1)CCCC2)C(=O)OC
PubChem Compound 546827
Last Modified Nov 11 2021
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